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Experimental Protocols for Key Data

The selectivity profile of GSK6853 is established through robust biochemical and cellular assays.

¢ TR-FRET Binding Assay: This assay measures the displacement of a fluorescent acetylated histone
peptide from the bromodomain. The reported pIC50 value of 8.1 for BRPF1 corresponds to an IC50
of approximately 8 nM [1]. The significantly higher pIC50 values for BRPF1 compared to BRPF2
(5.1) and BRPF3 (4.8) demonstrate its high selectivity [1].

¢ BROMOscan Profiling: This high-throughput platform quantitatively evaluates the binding of
GSK6853 against a panel of 48 bromodomains. The results confirm a Kd of 0.3 nM for BRPF1 and
>1600-fold selectivity over all other bromodomains tested, providing a comprehensive selectivity
map [1].

¢ Cellular Target Engagement (NanoBRET): This assay demonstrates that GSK6853 can enter cells
and engage with its target in a live-cell environment. It achieves an IC50 of 20 nM in disrupting the
interaction between BRPF1 and histones, confirming its cellular potency [1].

Comparison with Other BRPF Inhibitors

GSK6853 is recognized as an improved chemical probe compared to earlier inhibitors. The table below

compares it with other related compounds.
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Compound Primary Target(s) Key Characteristics Note

GSK6853 BRPF1 High potency & selectivity; suitable for Recommended probe
cellular studies [1]

GSK5959 BRPF1 Good selectivity but suboptimal solubility Superseded by
& cellular activity [2] [3] GSK6853 [3]
NI-57 | OF- BRPF1, BRPF2, "Pan-BRPF" inhibitor; inhibits all three Non-selective
1 BRPF3 paralogs [4] [5]
BAY-299 BRPF2, Selective for BRPF2 over BRPF1/3; dual Different target profile
TAF1/TAF1L inhibitor [4] [5]

Biological Context of BRPF Proteins

BRPF1, BRPF2, and BRPF3 are scaffolding proteins that assemble different histone acetyltransferase (HAT)
complexes [6] [4]:

¢ BRPF1 is part of the MOZ/IMORF HAT complex [6].
e BRPF2 and BRPF3 are subunits of the HBO1 HAT complex [6].

These biological roles make them attractive targets for research, particularly in cancer [7] [6]. The following

diagram illustrates the composition of these complexes.
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Given its high selectivity and well-characterized profile, GSK6853 is the preferred chemical probe for
elucidating BRPF1-specific biology in cellular models. For studies requiring inhibition of all BRPF
paralogs, a pan-BRPF inhibitor like NI-57 would be more appropriate [4] [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. GSK6853 A chemical probe for BRPF1 [thesgc.org]
2. GSK6853, a Chemical Probe for Inhibition of the BRPFL1 ... [pmc.ncbi.nim.nih.gov]

3. Probe GSK-5959 [chemicalprobes.org]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s529491?utm_src=pdf-body-img
https://www.smolecule.com/products/s529491?utm_src=pdf-body
https://www.nature.com/articles/s41467-019-09672-2
https://pmc.ncbi.nlm.nih.gov/articles/PMC5443610/
https://www.smolecule.com/products/s529491?utm_src=pdf-custom-synthesis
https://www.thesgc.org/chemical-probes/gsk6853
https://pmc.ncbi.nlm.nih.gov/articles/PMC4904261/
https://www.chemicalprobes.org/gsk-5959
https://www.smolecule.com/products/s529491?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

4. A chemical toolbox for the study of bromodomains and ... [nature.com]

5. Benzoisoquinolinediones as Potent and Selective Inhibitors of ... [pmc.ncbi.nim.nih.gov]
6. Biological function and histone recognition of family IV ... [pmc.ncbi.nim.nih.gov]

7. Chromatin-focused genetic and chemical screens identify ... [nature.com]

To cite this document: Smolecule. [GSK6853 BRPF1 BRPF2 BRPF3 selectivity data]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b529491#gsk6853-brpfl-
brpf2-brpf3-selectivity-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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